Cas no 98385-67-2 (L-Tryptophan,5-oxo-L-prolyl-L-leucyl-, methyl ester (9CI))

L-Tryptophan,5-oxo-L-prolyl-L-leucyl-, methyl ester (9CI) structure
98385-67-2 structure
Product name:L-Tryptophan,5-oxo-L-prolyl-L-leucyl-, methyl ester (9CI)
CAS No:98385-67-2
MF:C23H30N4O5
MW:442.508105754852
CID:805285
PubChem ID:183802

L-Tryptophan,5-oxo-L-prolyl-L-leucyl-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Tryptophan,5-oxo-L-prolyl-L-leucyl-, methyl ester (9CI)
    • methyl (2S)-3-(1H-indol-3-yl)-2-[[(2S)-4-methyl-2-[[(2S)-5-oxopyrrolidine-2-carbonyl]amino]pentanoyl]amino]propanoate
    • pyroglutamyl-leucyl-tryptophan methyl ester
    • Pol-509
    • DTXSID70243563
    • 98385-67-2
    • L-Tryptophan, N-(N-(5-oxo-L-prolyl)-L-leucyl)-, methyl ester
    • Pol 509
    • Pglu-leu-trp-och3
    • Inchi: InChI=1S/C23H30N4O5/c1-13(2)10-18(26-21(29)17-8-9-20(28)25-17)22(30)27-19(23(31)32-3)11-14-12-24-16-7-5-4-6-15(14)16/h4-7,12-13,17-19,24H,8-11H2,1-3H3,(H,25,28)(H,26,29)(H,27,30)/t17-,18-,19-/m0/s1
    • InChI Key: JNUHDZHQZHCYSN-FHWLQOOXSA-N
    • SMILES: CC(C)CC(C(=O)NC(CC1=CNC2=CC=CC=C21)C(=O)OC)NC(=O)C3CCC(=O)N3

Computed Properties

  • Exact Mass: 442.22162007g/mol
  • Monoisotopic Mass: 442.22162007g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 10
  • Complexity: 713
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 129Ų
  • Surface Charge: 0
  • XLogP3: 2.1
  • Tautomer Count: 12

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